Cas no 2680554-35-0 (6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid)

• Product Name: 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid
• CAS No: 2680554-35-0
• MF: C₁₁H₁₁N₃O₄
• MW: 249.222742319107
• CID: 6503244
• PubChem ID: 165941466
• Update Time: 2025-07-18

6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid
• 2680554-35-0
• EN300-28278354

• Inchi： 1S/C11H11N3O4/c1-2-3-18-11(17)14-5-8-7(4-12-6-13-8)9(14)10(15)16/h2,4,6,9H,1,3,5H2,(H,15,16)
• InChI Key： BVYFBNVAVYPWSS-UHFFFAOYSA-N
• SMILES： O(CC=C)C(N1CC2=C(C=NC=N2)C1C(=O)O)=O

Computed Properties

• Exact Mass: 249.07495584g/mol
• Monoisotopic Mass: 249.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92.6Ų

Additional information on 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid

Introduction to 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid (CAS No. 2680554-35-0)

6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid, with the CAS number 2680554-35-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and potential applications of this compound.

The chemical structure of 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid is characterized by a pyrrolopyrimidine core with a substituted propenyl ester group at the 6-position and a carboxylic acid group at the 5-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The propenyl ester group is particularly interesting as it can undergo various chemical transformations, making it a versatile building block in organic synthesis.

The synthesis of 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid has been reported in several studies. One common approach involves the reaction of 5-amino-3-cyanoindazole with ethyl acrylate followed by cyclization and subsequent functional group modifications. This multi-step process allows for the precise control over the final product's structure and purity. Recent advancements in catalytic methods have further optimized the synthesis, improving yields and reducing reaction times.

In terms of biological activity, 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in key metabolic pathways. For instance, it has been found to inhibit dihydroorotate dehydrogenase (DHODH), an enzyme crucial for de novo pyrimidine biosynthesis. This inhibition could have significant implications for treating diseases such as cancer and autoimmune disorders where aberrant cell proliferation is a hallmark.

Beyond its enzymatic inhibition properties, 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. These findings suggest that this compound could be a valuable candidate for developing new anti-inflammatory drugs.

The pharmacokinetic properties of 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption and distribution profiles when administered orally or intravenously. However, further research is needed to optimize its bioavailability and metabolic stability.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported at therapeutic doses. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects.

In conclusion, 6-[(prop-2-en-1-yloxy)carbonyl]-5H,6H,7H-pyrrolo[3,4-d]pyrimidine-5-carboxylic acid (CAS No. 2680554-35-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to shed light on its full potential and pave the way for its use in treating various diseases.